Cas no 2306253-13-2 (tert-butyl (2R,4S)-2-(aminomethyl)-4-methylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2R,4S)-2-(aminomethyl)-4-methylpyrrolidine-1-carboxylate
• CAS No: 2306253-13-2
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• CID: 5107488
• Update Time: 2026-03-03

tert-butyl (2R,4S)-2-(aminomethyl)-4-methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 2-(aminomethyl)-4-methyl-, 1,1-dimethylethyl ester, (2R,4S)-
• tert-butyl (2R,4S)-2-(aminomethyl)-4-methylpyrrolidine-1-carboxylate

• Inchi： 1S/C11H22N2O2/c1-8-5-9(6-12)13(7-8)10(14)15-11(2,3)4/h8-9H,5-7,12H2,1-4H3/t8-,9+/m0/s1
• InChI Key： SPAFVSZOQQYHLU-DTWKUNHWSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@@H](C)C[C@@H]1CN

Additional information on tert-butyl (2R,4S)-2-(aminomethyl)-4-methylpyrrolidine-1-carboxylate

Research Brief on tert-butyl (2R,4S)-2-(aminomethyl)-4-methylpyrrolidine-1-carboxylate (CAS: 2306253-13-2) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl (2R,4S)-2-(aminomethyl)-4-methylpyrrolidine-1-carboxylate (CAS: 2306253-13-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative serves as a versatile building block in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders and infectious diseases. Its unique stereochemistry and functional groups make it an attractive scaffold for drug discovery programs.

Recent studies have demonstrated the compound's utility as a key intermediate in the synthesis of potent protease inhibitors. A 2023 publication in the Journal of Medicinal Chemistry highlighted its incorporation into a series of macrocyclic compounds exhibiting nanomolar inhibition against SARS-CoV-2 main protease. The (2R,4S) configuration was found to be crucial for maintaining optimal binding interactions with the viral protease active site, suggesting stereospecific requirements for biological activity.

In neuroscience applications, researchers at several pharmaceutical companies have utilized this building block in the development of σ receptor modulators. The compound's rigid pyrrolidine core and protected amine functionality allow for efficient derivatization while maintaining desired conformational properties. Preliminary results from animal models indicate that derivatives containing this scaffold show improved blood-brain barrier penetration compared to similar compounds with alternative stereochemistry.

From a synthetic chemistry perspective, novel asymmetric synthesis routes for tert-butyl (2R,4S)-2-(aminomethyl)-4-methylpyrrolidine-1-carboxylate have been developed to improve yield and enantiomeric purity. A recent patent application (WO2023056123) describes an enzymatic resolution process achieving >99% ee with significantly reduced production costs. These advances in manufacturing are expected to facilitate broader adoption of this intermediate in pharmaceutical development pipelines.

The compound's stability profile has been extensively characterized in recent formulation studies. Accelerated stability testing under ICH guidelines demonstrated excellent chemical stability across a wide pH range (2-9), with the tert-butyloxycarbonyl (Boc) protecting group showing particular resistance to acidic conditions. These properties make it suitable for various drug delivery systems, including oral formulations requiring gastric stability.

Emerging applications in radiopharmaceuticals have also been reported, where the aminomethyl group serves as a convenient site for chelator attachment. Research groups specializing in PET tracer development have successfully incorporated this scaffold into imaging agents targeting neurodegenerative diseases, taking advantage of its favorable pharmacokinetic properties and low non-specific binding.

Future research directions appear to focus on expanding the structural diversity accessible from this chiral building block. Computational studies predict that additional modifications to the pyrrolidine core could yield compounds with enhanced selectivity for various biological targets. Several pharmaceutical companies have listed derivatives of tert-butyl (2R,4S)-2-(aminomethyl)-4-methylpyrrolidine-1-carboxylate in their preclinical pipelines, suggesting continued interest in this chemical scaffold for drug discovery applications.